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Compound of Interest

Compound Name: Meridia

Cat. No.: B1663598

For researchers, scientists, and drug development professionals, the responsible management
and disposal of pharmaceutical compounds are paramount to ensuring laboratory safety,
environmental protection, and regulatory compliance. Meridia, with its active ingredient
sibutramine, is classified as a controlled substance, necessitating stringent disposal
procedures to prevent diversion and mitigate potential harm. This guide provides essential,
step-by-step logistical information for the proper disposal of Meridia in a laboratory setting.

Regulatory Framework: EPA and DEA Oversight

The disposal of pharmaceutical waste, particularly controlled substances like Meridia, is
governed by multiple federal agencies, primarily the Environmental Protection Agency (EPA)
and the Drug Enforcement Administration (DEA).[1][2] The EPA, through the Resource
Conservation and Recovery Act (RCRA), sets guidelines for hazardous waste management,
while the DEA regulates the handling and disposal of controlled substances to prevent misuse
and diversion.[1] State regulations may also apply and can be more stringent than federal laws.

[1]

Disposal Procedures for Expired or Unwanted
Meridia

Expired, unwanted, or damaged Meridia with recoverable contents must not be disposed of in
regular laboratory trash or down the drain.[3][4] The primary and required method for the

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1663598?utm_src=pdf-interest
https://www.benchchem.com/product/b1663598?utm_src=pdf-body
https://www.benchchem.com/product/b1663598?utm_src=pdf-body
https://www.benchchem.com/product/b1663598?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.benchchem.com/product/b1663598?utm_src=pdf-body
https://www.benchchem.com/product/b1663598?utm_src=pdf-body
https://research-compliance.umich.edu/dispose-controlled-substances
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

disposal of bulk quantities of controlled substances is through a DEA-registered reverse
distributor.[3][5][6]

Step-by-Step Disposal Protocol:

e Segregation and Labeling: Clearly label all containers of Meridia intended for disposal with
"To Be Disposed," "Expired,” or "Do Not Use."[3] These containers should be segregated
from the active inventory within a secure and locked storage location.[3]

» Contact a Reverse Distributor: The DEA registrant is responsible for contacting a DEA-
registered reverse distributor to arrange for the proper disposal.[6] Your institution's
Environmental Health & Safety (EHS) department can typically provide a list of approved
reverse distributors.[3][7]

e Documentation (DEA Form 41): The destruction of a controlled substance must be
documented on a DEA Form 41. This form requires information about the drug, quantity, and
method of destruction and must be witnessed.[7]

o Transfer of Custody: When the reverse distributor takes possession of the Meridia, they will
provide a chain of custody form.[3] For Schedule | and Il substances, a DEA Form 222 is
required for the transfer.[3] A copy of all documentation must be retained for a minimum of
two years.[6]

Handling Non-Recoverable and Recoverable Waste

In a laboratory setting, waste can be categorized as either non-recoverable or recoverable.

e Non-Recoverable Waste: This refers to residual amounts of Meridia that cannot be drawn
out of a container, such as an empty vial or syringe.[3] These empty containers may be
disposed of in a biohazard sharps container.[3] The disposal of this non-recoverable waste
should be recorded on the usage log, zeroing out the container balance.[3]

o Recoverable Waste: This includes any amount of Meridia that can be recovered, such as
unused dilutions or broken containers with accessible contents.[3] This type of waste must
be disposed of through a reverse distributor.[3] Two authorized personnel must witness and
document the wasting procedure.[3] Unacceptable disposal methods for recoverable waste
include flushing down the sink or mixing with cat litter.[3]
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Waste Type Description Disposal Method
) Sealed or opened containers )
Expired/Unwanted Bulk ) Transfer to a DEA-Registered
o of expired or no longer needed o
Meridia L Reverse Distributor.
Meridia.
Unused dilutions, broken Witnessed destruction and
Recoverable Waste containers with accessible transfer to a Reverse
contents. Distributor.
Empty vials or syringes with Dispose of in a biohazard

Non-Recoverable Waste i ]
trace amounts of residue. sharps container.

Disposal Workflow for Meridia in a Laboratory
Setting

The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Meridia.
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Caption: Workflow for the proper disposal of Meridia in a laboratory setting.
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Key Takeaways for Laboratory Personnel

¢ Never dispose of Meridia in the regular trash or down the drain.[4]

 All disposal of recoverable Meridia must be handled by a DEA-registered reverse distributor.

[31[6]
» Meticulous record-keeping is a legal requirement and crucial for compliance.

» Consult your institution's Environmental Health & Safety department for specific guidance
and approved procedures.

By adhering to these procedures, research professionals can ensure the safe and compliant
disposal of Meridia, upholding the highest standards of laboratory safety and environmental
responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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